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Compound of Interest

Compound Name: Crotamiton-d5

Cat. No.: B13850990 Get Quote

Essential Safety and Handling Guide for
Crotamiton-d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Crotamiton-d5. Adherence to these procedures is

vital for ensuring personal safety and maintaining a secure laboratory environment. While this

guidance is based on the available safety data for Crotamiton, it is essential to consult the

specific Safety Data Sheet (SDS) for Crotamiton-d5 provided by the manufacturer before use.

Chemical Identifier:

Compound: Crotamiton-d5

Synonyms: Eurax-d5, N-Crotonyl-N-ethyl-o-toluidine-d5, N-Ethyl-N-(2-methylphenyl)-2-

butenamide-d5[1]

Molecular Formula: C₁₃H₁₂D₅NO[1]

Molecular Weight: 208.31[1]

Hazard Identification and GHS Classification
Crotamiton is considered a hazardous substance.[2] The primary hazards associated with

Crotamiton, and by extension Crotamiton-d5, are:
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Harmful if swallowed.[2][3][4]

Causes skin irritation.[3][4]

May cause an allergic skin reaction.[3][4][5]

Causes serious eye irritation.[3][4]

It is crucial to handle this compound with care to avoid exposure.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is mandatory when

handling Crotamiton-d5:

PPE Category Specification

Eye Protection

Tightly fitting safety goggles or chemical safety

goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[5]

Hand Protection

Chemically resistant gloves. It is recommended

to inspect gloves prior to use and use proper

glove removal technique to avoid skin contact.

[6]

Body Protection

A lab coat or gown, preferably with a solid front,

long sleeves, and tight-fitting cuffs to prevent

skin exposure.[5]

Respiratory Protection

Work in a well-ventilated area. If dust or

aerosols may be generated, a NIOSH-approved

respirator with a particle filter may be necessary.

[5][6]

Operational Plan: Handling and Storage
Handling Procedures:
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Read the Safety Data Sheet (SDS): Before working with Crotamiton-d5, thoroughly read

and understand the manufacturer's SDS.

Work in a Ventilated Area: All handling of Crotamiton-d5 should be conducted in a well-

ventilated laboratory, preferably within a chemical fume hood to minimize inhalation of any

dust or vapors.

Avoid Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and

clothing.[6]

Prevent Dust Formation: Handle the compound in a manner that avoids the formation of dust

and aerosols.[6]

Hygiene Practices: Wash hands thoroughly after handling the compound and before leaving

the laboratory.[3] Contaminated clothing should be removed and washed before reuse.[5]

Storage:

Store in original, tightly sealed containers.[2]

Keep in a cool, dry, and well-ventilated area.[2][6]

Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[2]

Protect containers from physical damage and check regularly for leaks.[2]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult or symptoms occur, seek immediate

medical attention.[5][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, get medical advice.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, seek immediate medical

attention.[5][6]

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison center or doctor if

you feel unwell.[5][6]

In case of a spill, clear the area and wear appropriate PPE. For minor spills, sweep up the solid

material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[2]

[6] For major spills, alert emergency responders.[2]

Disposal Plan
All waste containing Crotamiton-d5 must be handled as hazardous waste in accordance with

local, state, and federal regulations.[2]

Solid Waste: Collect solid residues and seal them in labeled drums for disposal.[2]

Containers: Puncture empty containers to prevent reuse and dispose of them in an

authorized landfill or by other approved methods.[2]

Unused Material: Consult with a licensed professional waste disposal service to dispose of

this material. Whenever possible, recycling is a preferred option.[2]
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The best way to dispose of unused medicines is through a drug take-back program if available.

[7] If not available, the material may be mixed with an unappealing substance like cat litter or

coffee grounds, placed in a sealed plastic bag, and then disposed of in the trash.[7]

Quantitative Toxicity Data for Crotamiton
Test Species Route LD50 Value

Acute Oral Rat Oral 1500 mg/kg

Acute Oral Mouse Oral 1600 mg/kg

Acute Intraperitoneal Rat Intraperitoneal 318 mg/kg

Acute Intraperitoneal Mouse Intraperitoneal 395 mg/kg

Acute Subcutaneous Rat Subcutaneous 1630 mg/kg

Acute Subcutaneous Mouse Subcutaneous 1393 mg/kg

Data extracted from the Safety Data Sheet for N-ethyl-o-crotonotoluidide (Crotamiton).[2]

Experimental Workflow: Safe Handling of
Crotamiton-d5
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Workflow for Safe Handling of Crotamiton-d5

Preparation

Handling

Cleanup and Disposal

Emergency Response

Consult SDS for Crotamiton-d5

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Fume Hood

Weigh and Prepare Crotamiton-d5 Solution

Conduct Experiment

Decontaminate Work Surfaces

Dispose of Contaminated Waste in Labeled Hazardous Waste Container

Remove PPE

Wash Hands Thoroughly

In Case of Spill or Exposure

Follow Emergency Procedures
(First Aid, Spill Cleanup)
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Caption: A flowchart outlining the key steps for the safe handling of Crotamiton-d5 in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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